Cas no 847408-19-9 (N-(3-fluorophenyl)-3-(furan-2-amido)-1-benzofuran-2-carboxamide)

• Product Name: N-(3-fluorophenyl)-3-(furan-2-amido)-1-benzofuran-2-carboxamide
• CAS No: 847408-19-9
• MF: C₂₀H₁₃FN₂O₄
• MW: 364.326628446579
• CID: 6235963
• PubChem ID: 7116999
• Update Time: 2025-11-07

N-(3-fluorophenyl)-3-(furan-2-amido)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-fluorophenyl)-3-(furan-2-amido)-1-benzofuran-2-carboxamide
• 847408-19-9
• AB00671520-01
• SR-01000133764
• F0666-0731
• N-(3-fluorophenyl)-3-(furan-2-carbonylamino)-1-benzofuran-2-carboxamide
• AKOS024594325
• N-(3-fluorophenyl)-3-(furan-2-carboxamido)benzofuran-2-carboxamide
• SR-01000133764-1

• Inchi： 1S/C20H13FN2O4/c21-12-5-3-6-13(11-12)22-20(25)18-17(14-7-1-2-8-15(14)27-18)23-19(24)16-9-4-10-26-16/h1-11H,(H,22,25)(H,23,24)
• InChI Key： APQWRDMZBKVIOI-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)NC(C1=C(C2C=CC=CC=2O1)NC(C1=CC=CO1)=O)=O

Computed Properties

• Exact Mass: 364.08593506g/mol
• Monoisotopic Mass: 364.08593506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 84.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3-fluorophenyl)-3-(furan-2-amido)-1-benzofuran-2-carboxamide

N-(3-Fluorophenyl)-3-(Furan-2-amido)-1-Benzofuran-2-Carboxamide: A Comprehensive Overview

The compound with CAS No. 847408-19-9, known as N-(3-fluorophenyl)-3-(furan-2-amido)-1-benzofuran-2-carboxamide, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzofuran ring system with a fluoro-substituted phenyl group and a furan-amide moiety. The combination of these structural elements makes it a subject of interest for researchers exploring novel chemical entities for drug discovery, material science, and advanced organic synthesis.

Recent studies have highlighted the importance of benzofuran derivatives in medicinal chemistry due to their ability to modulate various biological targets, including enzymes, receptors, and ion channels. The presence of the furan-amide group in this compound adds further complexity to its interactions with biological systems. Researchers have reported that such structures can exhibit potent bioactivity, making them promising candidates for the development of new therapeutic agents.

The synthesis of N-(3-fluorophenyl)-3-(furan-2-amido)-1-benzofuran-2-carboxamide involves a multi-step process that typically includes the formation of the benzofuran core followed by functionalization with the fluoro-substituted phenyl and furan-amide groups. The use of advanced synthetic techniques, such as Suzuki coupling and amide bond formation, ensures high yields and purity of the final product. These methods are well-documented in recent literature, emphasizing the importance of precise control over reaction conditions to achieve desired stereochemistry and regioselectivity.

One of the most intriguing aspects of this compound is its potential application in drug delivery systems. The benzofuran ring system is known for its ability to act as a scaffold for various bioactive molecules, while the furan-amide group can enhance solubility and permeability properties. Recent research has explored the use of such compounds as carriers for targeted drug delivery, particularly in cancer therapy. The integration of these functional groups into a single molecule creates a platform for designing drugs with improved pharmacokinetic profiles.

In addition to its medicinal applications, N-(3-fluorophenyl)-3-(furan-2-amido)-1-benzofuran-2-carboxamide has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. Studies have demonstrated that the compound exhibits strong fluorescence under UV light, suggesting its potential as a fluorescent probe or sensor in analytical chemistry.

The structural versatility of this compound also makes it an attractive target for further chemical modifications. Researchers have explored substituent effects on its physical and chemical properties, revealing that variations in the fluoro-substituted phenyl group can significantly influence its reactivity and stability. These findings underscore the importance of systematic studies in understanding the relationship between structure and function in complex organic molecules.

From an environmental perspective, there is growing interest in understanding the degradation pathways of compounds like N-(3-fluorophenyl)-3-(furan-2-amido)-1-benzofuran-2-carboxamide. Recent investigations have focused on their biodegradability under various conditions, with particular attention to their impact on aquatic ecosystems. These studies are crucial for ensuring the sustainable use of such compounds in industrial and medical applications.

In conclusion, N-(3-fluorophenyl)-3-(furan-2-amido)-1-benzofuran-2-carboxamide represents a cutting-edge advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure, combined with recent research findings, positions it as a key player in the development of new drugs, materials, and analytical tools. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to both academic research and industrial innovation.